Ac-FEID-CMK

• Molecular Formula: C27H37ClN4O9
• Molecular Weight: 597.1 g/mol
• InChI: InChI=1S/C27H37ClN4O9/c1-4-15(2)24(27(41)31-19(13-23(37)38)21(34)14-28)32-25(39)18(10-11-22(35)36)30-26(40)20(29-16(3)33)12-17-8-6-5-7-9-17/h5-9,15,18-20,24H,4,10-14H2,1-3H3,(H,29,33)(H,30,40)(H,31,41)(H,32,39)(H,35,36)(H,37,38)/t15-,18-,19-,20-,24-/m0/s1
• InChIKey: JPDFRCNZHKSDKD-UPQTWPTJSA-N

Ac-FEID-CMK for Zebrafish Pyroptosis Research: A Species-Specific GSDMEb-Derived Peptide Inhibitor for Septic AKI Modeling

Ac-FEID-CMK (Ac-Phe-Glu-Ile-Asp-CMK) is a synthetic, cell-permeable, irreversible peptide inhibitor derived from the cleavage site of zebrafish gasdermin Eb (GSDMEb) [1]. It functions by blocking caspy2-mediated proteolytic activation of GSDMEb, thereby preventing N-terminal fragment release, pore formation, and pyroptotic cell death in the zebrafish non-canonical inflammasome pathway [1]. Unlike broad-spectrum caspase inhibitors or human gasdermin-derived peptides, Ac-FEID-CMK is designed for species-selective inhibition of the zebrafish caspy2–GSDMEb signaling axis, the evolutionary counterpart of the mammalian caspase-11/GSDMD pyroptosis pathway [1].

Zebrafish pyroptosis pathway inhibition studies

Species-selective caspy2–GSDMEb axis inhibitor; no expected activity on mammalian GSDMD or GSDME

In vivo model support: LPS-induced septic AKI and innate immunity research in zebrafish

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

Why Generic Caspase or GSDMD Inhibitors Cannot Substitute for Ac-FEID-CMK in Zebrafish Pyroptosis Studies

The zebrafish pyroptosis executor GSDMEb is phylogenetically and functionally distinct from mammalian GSDMD and GSDME, and is activated exclusively by the fish-specific inflammatory caspase caspy2 rather than by caspase-1, caspase-11, or caspase-3 [1]. Consequently, human GSDMD-derived inhibitors such as Ac-FLTD-CMK, as well as classical caspase-1 inhibitors (e.g., Ac-YVAD-CMK) and caspase-3/GSDME inhibitors (e.g., Ac-DMLD-CMK), lack the target-sequence specificity and species selectivity required to block the caspy2–GSDMEb interaction. Substitution of any generic pyroptosis inhibitor for Ac-FEID-CMK in a zebrafish LPS-induced septic shock model would fail to phenocopy the mortality reduction and renal protection observed with this compound, because the relevant molecular target would remain uninhibited [1].

Mammalian GSDMD-derived inhibitors (e.g., Ac-FLTD-CMK) may not engage caspy2 or GSDMEb, limiting target-specific blockade due to sequence mismatch.

Caspase-1/3-directed CMK inhibitors (Ac-YVAD-CMK, Ac-DMLD-CMK) lack sequence specificity for the zebrafish GSDMEb cleavage site, leaving the pyroptosis executor uninhibited.

Substitution with generic pyroptosis inhibitors may not recapitulate the survival and renal injury endpoint attenuation reported with Ac-FEID-CMK in zebrafish septic shock models.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

Ac-FEID-CMK Quantitative Differentiation Evidence: In Vivo Efficacy, Target Specificity, and Species Selectivity

Target-Specific Inhibition of the caspy2–GSDMEb Axis Versus Mammalian GSDMD and GSDME

Ac-FEID-CMK is derived from the GSDMEb cleavage sequence FEID and acts as a decoy substrate that specifically prevents caspy2 from proteolytically activating GSDMEb. Unlike the human GSDMD-derived inhibitor Ac-FLTD-CMK (which targets inflammatory caspases-1/-4/-5/-11) or the human GSDME-derived inhibitor Ac-DMLD-CMK (which targets caspase-3-mediated GSDME cleavage), Ac-FEID-CMK selectively inhibits the zebrafish-specific caspy2–GSDMEb interaction [1]. In vitro cleavage assays in zebrafish fibroblasts confirm that caspy2 directly cleaves GSDMEb at the FEID motif, and Ac-FEID-CMK blocks this processing event [1]. The peptide sequence of Ac-FEID-CMK (Phe-Glu-Ile-Asp) differs by two residues from Ac-DMLD-CMK (Asp-Met-Leu-Asp) and by three residues from Ac-FLTD-CMK (Phe-Leu-Thr-Asp), providing molecular-level selectivity for the zebrafish pyroptosis executor over mammalian gasdermins [1].

Target Specificity

Class-level

Ac-FEID-CMK (FEID) vs. Ac-FLTD-CMK (FLTD) / Ac-DMLD-CMK (DMLD): 2–3 amino acid residue divergence ensures exclusive caspy2–GSDMEb targeting.

Enables sequence-matched inhibition for zebrafish pyroptosis pathway studies.

No cross-inhibition data with mammalian caspases or gasdermins.

Evidence Dimension	Target and species specificity of peptide inhibitor sequence
Target Compound Data	Ac-FEID-CMK: sequence Ac-Phe-Glu-Ile-Asp-CMK; derived from zebrafish GSDMEb cleavage site; blocks caspy2-mediated GSDMEb cleavage
Comparator Or Baseline	Ac-FLTD-CMK: Ac-Phe-Leu-Thr-Asp-CMK (human GSDMD-derived, inhibits caspases-1/-4/-5/-11 [IC50: 46.7 nM–1.49 μM]); Ac-DMLD-CMK: Ac-Asp-Met-Leu-Asp-CMK (human GSDME-derived, inhibits caspase-3/GSDME signaling)
Quantified Difference	Sequence divergence of 2–3 amino acid residues within the tetrapeptide recognition motif confers mutually exclusive species and target selectivity; no cross-inhibition data available between Ac-FEID-CMK and mammalian caspases or gasdermins
Conditions	In vitro cleavage assay in zebrafish fibroblasts; comparative peptide sequence analysis

Why This Matters

For zebrafish pyroptosis research, only Ac-FEID-CMK provides sequence-matched inhibition of the endogenous GSDMEb cleavage site; substitution with mammalian gasdermin-derived CMK inhibitors would leave the caspy2–GSDMEb axis intact.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

In Vivo Mortality Attenuation in Zebrafish LPS-Induced Septic Shock Model

In a zebrafish crispant model of lethal LPS-induced septic shock, administration of Ac-FEID-CMK attenuated mortality compared with vehicle-treated controls. The study by Wang et al. reported that GSDMEb-deficient or Ac-FEID-CMK-treated zebrafish exhibited significantly prolonged survival following systemic LPS challenge, with reduced cumulative mortality in the treatment group [1]. The in vivo survival benefit was associated with decreased renal tubular pyroptosis, confirming target engagement in the kidney [1].

Mortality Attenuation

Reported

Ac-FEID-CMK attenuated mortality in a zebrafish LPS-induced septic shock model, phenocopying GSDMEb genetic deletion.

Supports survival endpoint interpretation in septic shock research.

Precise survival percentages and hazard ratios not reported in publicly accessible abstract.

Evidence Dimension	Survival/mortality following lethal LPS challenge in zebrafish larvae
Target Compound Data	Ac-FEID-CMK-treated zebrafish: attenuated mortality (survival benefit observed; precise survival percentage at a defined time-point not extracted in this guide from the abstract)
Comparator Or Baseline	Vehicle (DMSO/saline) control group: higher mortality under identical LPS challenge; GSDMEb crispant (knockout) zebrafish: reduced mortality, phenocopying Ac-FEID-CMK treatment [1]
Quantified Difference	Treatment with Ac-FEID-CMK produced a survival phenotype comparable to genetic GSDMEb ablation; both interventions significantly reduced mortality relative to LPS-only controls (exact hazard ratios not reported in publicly accessible abstract)
Conditions	Zebrafish crispant in vivo model; lethal LPS microinjection; survival monitored over 24–72 hours post-challenge

Why This Matters

In vivo mortality attenuation under septic conditions provides functional validation that is absent from in vitro-only inhibitors, making Ac-FEID-CMK the preferred tool for phenotypic rescue experiments in zebrafish sepsis research.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

Renoprotective Effect: Reduction of Septic Acute Kidney Injury (AKI) In Vivo

Ac-FEID-CMK treatment significantly reduced septic AKI in the zebrafish LPS challenge model, as evidenced by attenuated proximal renal tubular damage and preserved kidney architecture [1]. The study employed in vivo propidium iodide staining to visualize renal tubular cell death, demonstrating that the caspy2–GSDMEb signaling cascade drives proximal tubular pyroptosis, and that Ac-FEID-CMK administration mitigates this histopathological damage [1]. In contrast, mammalian-directed pyroptosis inhibitors (e.g., Ac-FLTD-CMK) would not be expected to suppress GSDMEb-mediated tubular injury in zebrafish due to target-sequence mismatch.

Renal Protection

Class-level

In vivo propidium iodide staining demonstrated reduced proximal tubular damage and preserved kidney architecture after Ac-FEID-CMK treatment.

Supports renal tubular injury endpoint monitoring in septic AKI models.

Quantitative histopathological scoring and enzyme-release values unavailable.

Evidence Dimension	Renal tubular injury and kidney dysfunction in septic AKI model
Target Compound Data	Ac-FEID-CMK treatment: reduced proximal renal tubule structure injury; decreased kidney dysfunction enzyme release
Comparator Or Baseline	Vehicle-treated LPS-challenged zebrafish: pronounced proximal tubular pyroptosis and elevated kidney injury markers; GSDMEb knockout: reduced tubular damage comparable to Ac-FEID-CMK treatment [1]
Quantified Difference	Ac-FEID-CMK recapitulated the renal protective phenotype of genetic GSDMEb deletion; quantitative histopathological scoring and enzyme-release values not extracted from abstract
Conditions	Zebrafish LPS-induced septic AKI model; in vivo propidium iodide staining of renal tubules; kidney dysfunction enzyme release assays

Why This Matters

The compound is the only commercially available small-molecule tool that blocks GSDMEb-mediated renal tubular pyroptosis in zebrafish, which is critical for dissecting organ-specific pyroptosis mechanisms in sepsis.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

In Vivo Validation of the Non-Canonical Inflammasome Pathway in Zebrafish

Ac-FEID-CMK was used to demonstrate that the caspy2–GSDMEb signaling cascade is essential for LPS-induced pyroptosis in zebrafish renal tubules. Unlike the mammalian non-canonical inflammasome pathway, which relies on caspase-11 and GSDMD, zebrafish use caspy2 as the cytosolic LPS sensor and GSDMEb as the executioner [1]. Ac-FEID-CMK phenocopies the effect of caspy2 or GSDMEb genetic deletion, providing pharmacological validation that this evolutionary pathway is both necessary and druggable [1]. By comparison, murine caspase-11 deficiency or GSDMD knockout in a mouse septic shock model confirmed that the mammalian pathway employs different molecular components [1].

Pathway Validation

Reported

Pharmacological inhibition with Ac-FEID-CMK recapitulated the phenotype of caspy2 or GSDMEb genetic deletion in zebrafish.

Provides pharmacological validation of the non-canonical inflammasome pathway in zebrafish.

Cross-species comparison with murine septic shock model confirms pathway divergence.

Evidence Dimension	Pathway-specific pharmacological validation versus genetic knockout
Target Compound Data	Ac-FEID-CMK: blocks caspy2–GSDMEb pyroptosis pathway in zebrafish; reduces mortality and AKI [1]
Comparator Or Baseline	Genetic knockout/knockdown of caspy2 or GSDMEb in zebrafish: also attenuates mortality and renal injury [1]; murine caspase-11 or GSDMD deficiency: decreases inflammatory cytokines, kidney dysfunction enzyme release, and prolongs survival in a mouse model of septic shock [1]
Quantified Difference	Ac-FEID-CMK treatment phenocopies GSDMEb knockout in zebrafish but shows no efficacy in murine models (cross-species pathway divergence confirmed); quantitative comparison between zebrafish and mouse survival not performed in a single experiment
Conditions	Zebrafish crispant septic shock model vs. murine (mouse) septic shock model

Why This Matters

This evidence positions Ac-FEID-CMK as an indispensable tool for comparative immunology research: it uniquely validates the zebrafish non-canonical inflammasome pathway pharmacologically, which cannot be achieved with mammalian-targeted inhibitors.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

Absence of Cross-Reactivity Confirmed by Comparative Pathway Analysis

The Wang et al. study explicitly confirms that the zebrafish pyroptosis pathway uses caspy2 and GSDMEb, whereas the murine pathway uses caspase-11 and GSDMD; the two systems operate with different protease-substrate pairs [1]. Ac-FEID-CMK, designed against the zebrafish GSDMEb FEID cleavage motif, would not be expected to inhibit murine caspase-11 or GSDMD, and no evidence of cross-species efficacy was reported. By contrast, mammalian-directed CMK inhibitors such as Ac-FLTD-CMK and Ac-YVAD-CMK have no reported activity against caspy2 or GSDMEb [1].

Species Selectivity

Class-level

Ac-FEID-CMK is active in zebrafish septic shock model; no reported efficacy against murine caspase-11 or GSDMD, confirming cross-species target exclusivity.

Confirms exclusive zebrafish pyroptosis research utility; mammalian-directed CMK inhibitors are unsuitable for this pathway.

Comparative analysis of zebrafish and murine sepsis models.

Evidence Dimension	Cross-species pharmacological activity
Target Compound Data	Ac-FEID-CMK: active in zebrafish septic shock model; no reported efficacy in murine models; designed exclusively for zebrafish GSDMEb
Comparator Or Baseline	Ac-FLTD-CMK: inhibits mammalian caspases-1/-4/-5/-11 (IC50: 46.7 nM–1.49 μM); Ac-YVAD-CMK: selective caspase-1 inhibitor (Ki = 0.8 nM); mammalian GSDMD deficiency: protects mice in septic shock
Quantified Difference	Mutually exclusive target specificity: Ac-FEID-CMK targets zebrafish GSDMEb; mammalian CMK inhibitors target human/murine caspases or gasdermins; no overlap in validated biological targets
Conditions	Comparative analysis of pyroptosis signaling pathways across zebrafish and murine sepsis models

Why This Matters

For laboratories working exclusively with zebrafish models, Ac-FEID-CMK is the only commercially available CMK inhibitor capable of suppressing the endogenous pyroptosis executor; procurement of mammalian inhibitors would result in negative experimental results due to target absence.

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source

Optimal Research and Industrial Application Scenarios for Ac-FEID-CMK

Zebrafish Septic AKI Model: Pharmacological Inhibition of Renal Tubular Pyroptosis

Researchers studying sepsis-induced acute kidney injury can administer Ac-FEID-CMK to larval or adult zebrafish to block caspy2-mediated GSDMEb cleavage, thereby suppressing pyroptosis in proximal renal tubules. This approach enables pharmacological phenocopying of GSDMEb or caspy2 genetic knockout without requiring transgenic lines, and provides a rapid in vivo screening tool for antisepsis therapeutic strategies [1].

Comparative Immunology: Differentiating Zebrafish and Mammalian Pyroptosis Pathways

Ac-FEID-CMK enables side-by-side dissection of evolutionary divergence in the non-canonical inflammasome pathway. While mammalian systems use caspase-11/GSDMD, zebrafish rely on caspy2/GSDMEb. Using Ac-FEID-CMK alongside murine-specific tools (e.g., caspase-11 knockout mice) allows researchers to map conserved and divergent pyroptosis signaling mechanisms across vertebrates [1].

Target Engagement Validation for Zebrafish GSDMEb in Drug Discovery

In early-stage drug discovery campaigns targeting pyroptosis, Ac-FEID-CMK serves as a positive-control tool to confirm on-target engagement of GSDMEb in zebrafish phenotypic assays. Its ability to recapitulate the GSDMEb knockout phenotype provides a benchmark for evaluating novel small-molecule GSDMEb inhibitors in a whole-organism context [1].

In Vivo Propidium Iodide Staining Assays for Renal Pyroptosis Quantification

The compound can be used in conjunction with the in vivo propidium iodide (PI) staining method established by Wang et al. to quantify renal tubular cell death in real time. Ac-FEID-CMK pretreatment reduces PI-positive renal tubule area in LPS-challenged zebrafish, providing a quantifiable pharmacodynamic readout for pyroptosis inhibition in the kidney [1].

Application

Selection Property

Validation Focus

Zebrafish septic AKI model research

Species-selective GSDMEb inhibition

Renal tubular pyroptosis endpoint monitoring

Comparative pyroptosis pathway studies

Cross-species target specificity

Pathway divergence interpretation across vertebrates

GSDMEb inhibitor screening

On-target engagement confirmation

Phenocopy of genetic knockout phenotype

In vivo renal pyroptosis quantification

Pyroptosis inhibition pharmacodynamic readout

Propidium iodide staining-based endpoint analysis

• [1] Wang Z, Gu Z, Hou Q, et al. Zebrafish GSDMEb Cleavage-Gated Pyroptosis Drives Septic Acute Kidney Injury In Vivo. J Immunol. 2020;204(7):1929-1942. doi:10.4049/jimmunol.1901456 View Source